Cas no 95262-09-2 (3-(4-Bromoanilino)-3-oxopropanoic acid)
3-(4-Bromoanilino)-3-oxopropanoic acid is a brominated anilino derivative with a propanoic acid functional group, serving as a versatile intermediate in organic synthesis. Its structure features a reactive keto-carboxylic acid moiety, enabling applications in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the 4-bromoanilino group enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl substituents. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its balanced reactivity and functional group compatibility make it valuable for researchers developing novel bioactive molecules or advanced materials.
95262-09-2 structure
Product Name:3-(4-Bromoanilino)-3-oxopropanoic acid
CAS No:95262-09-2
MF:C9H8BrNO3
MW:258.06872177124
MDL:MFCD00201913
CID:2122553
PubChem ID:3796450
Update Time:2025-06-27
3-(4-Bromoanilino)-3-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenylamino)-3-oxopropanoic acid
- 3-[(4-bromophenyl)amino]-3-oxopropanoic acid
- MFCD00201913
- SCHEMBL2054684
- DKYPQCCKJFPWKR-UHFFFAOYSA-N
- p-bromomalonanilic acid
- 95262-09-2
- DA-00244
- AKOS011513988
- 2-[(4-bromophenyl)carbamoyl]acetic Acid
- 3-(4-bromoanilino)-3-oxopropanoic acid
- 1E-016
- Oprea1_420062
- E87626
- 3-((4-bromophenyl)amino)-3-oxopropanoic acid
- 3-(4-Bromoanilino)-3-oxopropanoic acid
-
- MDL： MFCD00201913
- Inchi： 1S/C9H8BrNO3/c10-6-1-3-7(4-2-6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14)
- InChI Key： DKYPQCCKJFPWKR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)NC(CC(=O)O)=O
Computed Properties
- Exact Mass: 256.96876g/mol
- Monoisotopic Mass: 256.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.4Ų
3-(4-Bromoanilino)-3-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B176615-25mg |
3-(4-Bromoanilino)-3-oxopropanoic acid |
95262-09-2 | 25mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B176615-50mg |
3-(4-Bromoanilino)-3-oxopropanoic acid |
95262-09-2 | 50mg |
$ 380.00 | 2022-06-07 | ||
| abcr | AB340964-500 mg |
3-(4-Bromoanilino)-3-oxopropanoic acid, 90%; . |
95262-09-2 | 90% | 500MG |
€575.70 | 2022-06-10 | |
| abcr | AB340964-1 g |
3-(4-Bromoanilino)-3-oxopropanoic acid, 90%; . |
95262-09-2 | 90% | 1g |
€1,113.30 | 2022-06-10 | |
| abcr | AB340964-1g |
3-(4-Bromoanilino)-3-oxopropanoic acid, 90%; . |
95262-09-2 | 90% | 1g |
€850.90 | 2025-04-14 | |
| Aaron | AR00IRHN-100mg |
2-[(4-bromophenyl)carbamoyl]acetic acid |
95262-09-2 | 98% | 100mg |
$15.00 | 2025-02-12 | |
| Aaron | AR00IRHN-250mg |
2-[(4-bromophenyl)carbamoyl]acetic acid |
95262-09-2 | 98% | 250mg |
$24.00 | 2025-02-12 | |
| Aaron | AR00IRHN-1g |
2-[(4-bromophenyl)carbamoyl]acetic acid |
95262-09-2 | 98% | 1g |
$65.00 | 2025-02-12 | |
| 1PlusChem | 1P00IR9B-100mg |
2-[(4-bromophenyl)carbamoyl]acetic acid |
95262-09-2 | 98% | 100mg |
$12.00 | 2024-04-19 | |
| 1PlusChem | 1P00IR9B-250mg |
2-[(4-bromophenyl)carbamoyl]acetic acid |
95262-09-2 | 98% | 250mg |
$21.00 | 2024-04-19 |
3-(4-Bromoanilino)-3-oxopropanoic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:95262-09-2)4'-BROMOACETOACETANILIDE
Order Number:sfd14139
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
3-(4-Bromoanilino)-3-oxopropanoic acid Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:95262-09-2)4'-BROMOACETOACETANILIDE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry